Cas no 1038509-18-0 (2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid)
1038509-18-0 structure
Product Name:2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
CAS No:1038509-18-0
MF:C13H10FNO2S
MW:263.287405490875
CID:2151383
Update Time:2023-08-05
2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
- ZNYZIJSXMJEUMD-UHFFFAOYSA-N
- 2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
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- Inchi: 1S/C13H10FNO2S/c14-9-4-2-1-3-8(9)11-10(13(16)17)15-12(18-11)7-5-6-7/h1-4,7H,5-6H2,(H,16,17)
- InChI Key: ZNYZIJSXMJEUMD-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2F)=C(C(=O)O)N=C1C1CC1
Computed Properties
- Exact Mass: 263.042
- Monoisotopic Mass: 263.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4
2-Cyclopropyl-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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